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Introduction

Triclopyricarb is a strobilurin fungicide characterized by a unique molecular structure that
incorporates a trichloropyridinyl moiety and a carbamate group. As with many agrochemicals,
understanding its environmental fate is crucial for assessing its ecological impact. Photolytic
degradation, the breakdown of molecules by light, is a primary abiotic degradation pathway for
many pesticides in aqueous environments and on surfaces. This technical guide provides a
comprehensive overview of the potential photolytic degradation pathways of triclopyricarb,
drawing upon data from structurally related strobilurin fungicides and carbamate pesticides to
infer its behavior under photolytic conditions. The guide details putative degradation
mechanisms, summarizes relevant quantitative data from analogous compounds, outlines
experimental protocols for studying photolysis, and describes analytical techniques for
identifying degradation products.

Proposed Photolytic Degradation Pathways of
Triclopyricarb

In the absence of direct experimental data for triclopyricarb, its photolytic degradation
pathways can be postulated based on the known photochemistry of its core structural
components: the strobilurin group and the N-phenyl carbamate moiety. Strobilurin fungicides
are known to undergo photoisomerization, hydrolysis, hydroxylation, and ether cleavage.[1][2]
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Carbamate pesticides, on the other hand, commonly degrade through the formation of
corresponding phenols and photo-Fries rearrangements.[3]

The proposed primary photolytic degradation pathways for triclopyricarb are:

Photoisomerization: The E/Z configuration of the oxime ether bond in the strobilurin moiety is
susceptible to photoisomerization, a common reaction for this class of fungicides.[2][4]

« Ether Bond Cleavage: The ether linkage between the phenyl ring and the trichloropyridinyl
ring is a likely site for photolytic cleavage.[1][2]

o Carbamate Bond Hydrolysis: The carbamate group can undergo hydrolysis, potentially
leading to the formation of a phenol derivative and other degradation products.[3]

e Dechlorination: The trichloropyridinyl ring may undergo reductive dechlorination under
photolytic conditions.

e Hydroxylation: The aromatic rings are susceptible to hydroxylation by photochemically
generated reactive oxygen species.[1]

These proposed pathways are visualized in the following diagram:
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Putative photolytic degradation pathways of Triclopyricarb.

Quantitative Data from Structurally Related
Compounds

To provide a quantitative context for the potential photolytic fate of triclopyricarb, the following
tables summarize kinetic data (half-life and quantum yield) from studies on related strobilurin
fungicides and carbamate pesticides.

Table 1: Photodegradation Half-lives of Structurally Related Strobilurin Fungicides
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Light
Compound Matrix < pH Half-life (t%2) Reference
Source
) High-
Kresoxim- 10.3+0.7
Aqueous pressure - [1]
methyl hours

mercury lamp

Pyraclostrobi

Aqueous UV light 5.0 2.42 hours [5]
n
Pyraclostrobi ]
Aqueous UV light 7.0 1.47 hours [5]
n
Pyraclostrobi ]
Aqueous UV light 9.0 1.32 hours [5]
n
Pyraclostrobi ]
Aqueous Sunlight 5.0 11.2 hours [5]
n
Pyraclostrobi )
Aqueous Sunlight 7.0 3.29 hours [5]
n
Pyraclostrobi ]
Aqueous Sunlight 9.0 3.69 hours [5]
n
_ Xenon arc
Azoxystrobin Aqueous 7 ~14 days [1]
lamp
Trifloxystrobin  Aqueous Not specified 4 13.0 hours [6]
Trifloxystrobin  Aqueous Not specified 7 11.9 hours [6]
Trifloxystrobin  Aqueous Not specified 9 4.3 hours [6]
) Atrtificial
Mandestrobin  Aqueous ] - 2.7-3.9 days [7]
sunlight

Table 2: Photodegradation Quantum Yields of Structurally Related Pesticides
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Wavelength

Quantum Yield

Compound Matrix Reference
(nm) ()
Kresoxim-methyl ~ Aqueous - 6.95 x 1073 [1]
_ 3.47 x 1073 (at
Azoxystrobin Aqueous - [2]
pH 7)

Azoxystrobin n-heptane - 0.073 £ 0.008 [8]
Carbaryl Aqueous >280 - 9]
Chlorantraniliprol Simulated 0.0099 +

Aqueous ) [10]
e sunlight 0.00060
Organophosphor )

Aqueous 254 & 313 Varies [11]

us Pesticides

Experimental Protocols for Photolysis Studies

The study of pesticide photolysis in aqueous systems is typically conducted following

standardized guidelines, such as the OECD Guideline 316 for Phototransformation of

Chemicals in Water.[12][13][14] A general experimental workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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